N-(2-Bromobenzylidene)-2,6-diisopropylaniline

• Molecular Formula: C19H22BrN
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 1-(2-bromophenyl)-N-[2,6-di(propan-2-yl)phenyl]methanimine
• InChI: InChI=1S/C19H22BrN/c1-13(2)16-9-7-10-17(14(3)4)19(16)21-12-15-8-5-6-11-18(15)20/h5-14H,1-4H3
• InChI Key: OVTVLKIRQZPENA-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)N=CC2=CC=CC=C2Br

Description

N-(2-Bromobenzylidene)-2,6-diisopropylaniline, also known as DBBA, is an organic compound that has been widely used in scientific research due to its unique chemical structure and properties. This compound is a yellow crystalline solid that is insoluble in water but soluble in organic solvents. It is commonly used as a fluorescent dye, a catalyst, and a building block for the synthesis of other organic compounds.

Mechanism of Action

The mechanism of action of N-(2-Bromobenzylidene)-2,6-diisopropylaniline is not fully understood, but it is believed to involve the interaction between the compound and specific molecules or receptors in the target cells or tissues. This interaction may lead to changes in cellular processes and functions, which can be studied using various techniques such as fluorescent imaging and biochemical assays.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including:
1. Fluorescent imaging: this compound has been used to visualize various cellular processes such as protein-protein interactions, enzyme activity, and membrane dynamics.
2. Enzyme inhibition: this compound has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and butyrylcholinesterase.
3. Cytotoxicity: this compound has been shown to have cytotoxic effects on various cancer cell lines, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

N-(2-Bromobenzylidene)-2,6-diisopropylaniline has several advantages for use in lab experiments, including:
1. High solubility in organic solvents, making it easy to handle and use in various reactions.
2. Unique fluorescent properties, making it an ideal tool for studying cellular processes and interactions.
3. Relatively low toxicity, making it safe to use in lab experiments.
However, there are also some limitations to the use of this compound in lab experiments, including:
1. Limited stability in aqueous solutions, making it difficult to use in some biological applications.
2. Limited availability and high cost, making it difficult for some researchers to access.
3. Limited information on its long-term effects, making it important to use caution when handling and using the compound.

Future Directions

There are several future directions for research on N-(2-Bromobenzylidene)-2,6-diisopropylaniline, including:
1. Development of new fluorescent dyes based on the structure of this compound for use in biological imaging and sensing.
2. Investigation of the mechanism of action of this compound and its interactions with specific molecules or receptors in cells and tissues.
3. Development of new synthetic methods for the production of this compound and related compounds.
4. Exploration of the potential therapeutic applications of this compound for the treatment of cancer and other diseases.
5. Investigation of the long-term effects of this compound on cellular processes and functions.

Synthesis Methods

The synthesis of N-(2-Bromobenzylidene)-2,6-diisopropylaniline involves the reaction between 2-bromobenzaldehyde and 2,6-diisopropylaniline in the presence of a base catalyst. The reaction is carried out in an organic solvent such as ethanol or acetonitrile and is typically heated under reflux for several hours. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

N-(2-Bromobenzylidene)-2,6-diisopropylaniline has been used in a wide range of scientific research applications, including:
1. Fluorescent imaging: this compound is commonly used as a fluorescent dye for imaging biological samples such as cells and tissues. Its unique fluorescent properties make it an ideal tool for studying cellular processes and interactions.
2. Catalyst: this compound has been used as a catalyst in various organic reactions, including the synthesis of other organic compounds.
3. Sensing: this compound has been used as a sensing material for detecting various analytes such as metal ions and amino acids.